Cas no 2172595-84-3 (2-(dimethyl-1,3-thiazol-2-yl)methylcyclobutan-1-ol)

• Product Name: 2-(dimethyl-1,3-thiazol-2-yl)methylcyclobutan-1-ol
• CAS No: 2172595-84-3
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5569645
• PubChem ID: 165596607
• Update Time: 2025-06-08

2-(dimethyl-1,3-thiazol-2-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172595-84-3
• 2-[(dimethyl-1,3-thiazol-2-yl)methyl]cyclobutan-1-ol
• EN300-1635844
• 2-(dimethyl-1,3-thiazol-2-yl)methylcyclobutan-1-ol

• Inchi： 1S/C10H15NOS/c1-6-7(2)13-10(11-6)5-8-3-4-9(8)12/h8-9,12H,3-5H2,1-2H3
• InChI Key： LQAVKFUUGCYUGV-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1CC1CCC1O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(dimethyl-1,3-thiazol-2-yl)methylcyclobutan-1-ol

Comprehensive Analysis of 2-(dimethyl-1,3-thiazol-2-yl)methylcyclobutan-1-ol (CAS No. 2172595-84-3): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry, 2-(dimethyl-1,3-thiazol-2-yl)methylcyclobutan-1-ol (CAS No. 2172595-84-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic derivative combines a thiazole ring with a cyclobutanol moiety, offering a versatile scaffold for pharmaceutical and material science research. Researchers are increasingly exploring its synthetic pathways, biological activity, and molecular interactions, making it a trending topic in academic and industrial circles.

The compound's CAS No. 2172595-84-3 serves as a critical identifier in chemical databases, ensuring precise referencing in patents and publications. Its IUPAC name, 2-(dimethyl-1,3-thiazol-2-yl)methylcyclobutan-1-ol, highlights the presence of a dimethylthiazole group attached to a hydroxyl-substituted cyclobutane. This structural complexity has sparked discussions about its stereochemistry and conformational stability, particularly in drug design where ring strain and functional group orientation play pivotal roles.

Recent studies have linked 2-(dimethyl-1,3-thiazol-2-yl)methylcyclobutan-1-ol to innovations in small-molecule therapeutics, with potential implications for enzyme inhibition and receptor modulation. Its thiazole component is known for its electron-rich properties, which are exploited in catalysis and photochemical applications. Meanwhile, the cyclobutanol segment contributes to its lipophilicity, a key factor in bioavailability optimization—a hot topic in medicinal chemistry forums and AI-driven drug discovery platforms.

From an industrial perspective, the demand for CAS No. 2172595-84-3 has grown alongside advancements in high-throughput screening (HTS) technologies. Laboratories frequently search for reliable synthesis protocols and spectroscopic data (e.g., NMR, HPLC) to validate its purity, reflecting the compound's role in quality control workflows. Environmental considerations also drive interest in its green synthesis methods, aligning with global trends toward sustainable chemistry.

In material science, the 2-(dimethyl-1,3-thiazol-2-yl)methylcyclobutan-1-ol structure has been investigated for its polymeric compatibility and surface modification capabilities. Its dual functionality (hydroxyl and thiazole) enables covalent bonding with nanomaterials, a frontier area in nanotechnology research. Such applications resonate with current searches on "smart materials" and "functionalized polymers," underscoring its interdisciplinary relevance.

To address common queries from the scientific community: The compound's melting point, solubility, and stability under various pH conditions are frequently documented in technical datasheets. Computational chemists also model its electronic properties using DFT calculations, a method often searched alongside "molecular orbital analysis." These details are crucial for researchers designing structure-activity relationships (SAR) in drug development pipelines.

In conclusion, 2-(dimethyl-1,3-thiazol-2-yl)methylcyclobutan-1-ol (CAS No. 2172595-84-3) represents a convergence of chemical innovation and practical utility. Its multifaceted applications—from pharmaceutical intermediates to advanced material precursors—make it a compelling subject for ongoing research. As AI-powered platforms like AlphaFold and IBM RXN accelerate molecular exploration, this compound's profile will likely expand further, answering tomorrow's scientific challenges today.